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Compound of Interest

Compound Name: Reactive violet 7

CAS No.: 12226-39-0

Cat. No.: B1175219 Get Quote

APPLICATION NOTE: OPTIMIZED EXHAUST DYEING PROTOCOL FOR C.I. REACTIVE
VIOLET 7

Executive Summary & Chemical Profile
C.I. Reactive Violet 7 represents a class of reactive dyes often characterized by a metal-

complex azo chromophore (typically copper-based) linked to a reactive anchor, historically a

monochlorotriazine (MCT) or similar heterocyclic halogen system. Unlike simple azo dyes, the

metal complex structure provides superior lightfastness but introduces specific sensitivity to dye

bath impurities (hardness/metals).

This guide addresses the critical challenge in applying Reactive Violet 7: balancing

substantivity (salt-driven exhaustion) with reactivity (alkali-driven covalent bonding) while

minimizing the hydrolysis side-reaction.

Key Application Challenges:

Hydrolysis Sensitivity: The reactive group is prone to reacting with water (

) instead of cellulose (

) if pH/temperature are not synchronized.
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Metal Complex Stability: Strong chelating agents (e.g., EDTA) can strip the copper ion from

the chromophore, causing a bathochromic shift (color loss/change).

Aggregation: Large molecular weight promotes aggregation, requiring careful electrolyte

management.

Mechanistic Principles
The dyeing process relies on a Nucleophilic Substitution mechanism (assuming MCT/Triazine

chemistry). The cellulose must be ionized to act as a nucleophile.

Reaction Pathway Analysis
The following diagram illustrates the bifurcation between the desired fixation and the competing

hydrolysis reaction.
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Figure 1: Competitive reaction pathways. The protocol aims to maximize the green path

(Fixation) and suppress the gray path (Hydrolysis).

Experimental Protocol: Isothermal Exhaust Dyeing
(60°C)
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This protocol utilizes an Isothermal (Constant Temperature) method. This is preferred over

"migration" methods for Reactive Violet 7 to prevent rapid strike rates that lead to unlevelness.

Reagents & Substrate Preparation
Substrate: 100% Bleached Cotton (Absorbency < 3 sec).

Water Quality: Soft water (< 50 ppm CaCO₃).

Auxiliaries:

Sequestering Agent: Phosphonate-based (0.5 g/L). CRITICAL: Do NOT use EDTA; it may

demetallize the dye.

Lubricant: Non-ionic anti-crease agent (1.0 g/L).

Electrolyte:[1] Glauber’s Salt (

) or Common Salt (

).

Alkali:[2] Soda Ash (

) and Caustic Soda (

) for deep shades.

The Dyeing Workflow
Table 1: Process Parameters
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Parameter Specification Causality / Rationale

Liquor Ratio 1:10 to 1:15

Lower ratios increase effective

concentration (

) and fixation efficiency (

), but increase risk of

unlevelness.

Temperature 60°C ± 2°C

Provides kinetic energy for

diffusion into the fiber

amorphous regions without

accelerating hydrolysis

excessively.

pH (Exhaustion) 6.0 - 7.0

Neutral pH prevents premature

fixation on the surface (ring

dyeing).

pH (Fixation) 10.5 - 11.0

Required to generate

Cellulosate ions (

).

Step-by-Step Procedure
Bath Set-up: Load fabric and water at 40°C. Add Sequestering Agent and Lubricant. Run 5

min.

Dye Addition: Dissolve Reactive Violet 7 in warm water. Linear dose into the bath over 10

min. Run 10 min.

Salt Addition (Exhaustion Phase):

Dosage: 50 g/L (for Medium Shade 2-4% owf).

Method: Add in 3 portions (1/10, 3/10, 6/10) over 20 mins.

Ramp: Raise temp to 60°C at 1.5°C/min.
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Hold: Run for 30 mins at 60°C. Equilibrium established here.

Alkali Addition (Fixation Phase):

Dosage: 15 g/L Soda Ash (

).

Method: Progressive dosing over 20 mins. Do not dump. Rapid pH spike causes instant

surface fixation.

Hold: Continue running at 60°C for 45–60 mins.

Drain: Drop liquor immediately.

Process Visualization
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Figure 2: Time-Temperature-Action profile for Isothermal Application.

Post-Dyeing Protocol (Wash-Off)
The removal of hydrolyzed dye (unfixed) is the single most critical factor for wet fastness.

Rinse 1: Cold water (30°C), 10 min. Removes surface salt/alkali.

Neutralization: Warm water (50°C) with 1 g/L Acetic Acid. Adjust fabric pH to < 7.

Soaping (The "Boil"):

Temp: 95°C - 98°C.

Agent: 2 g/L Anionic Soaping Agent (Polyacrylate based).

Time: 15-20 min.
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Note: High temperature is required to break the hydrogen bonds holding the hydrolyzed

dye inside the fiber.

Rinse 2: Warm water (60°C), 10 min.

Rinse 3: Cold water (30°C), 10 min.

Quality Control & Validation Metrics
To ensure the protocol is self-validating, calculate the Fixation Efficiency (F).

Measurement: Measure Absorbance (

) of the dyebath at

(approx 540-560nm for Violet 7) before dyeing (

), after exhaustion (

), and in the wash liquors (

).

Formulas:

Exhaustion (%E):

Fixation (%F):

Target Metrics for Reactive Violet 7:

%E: > 70% (Indicates good salt sensitivity).

%F: > 80% (Indicates successful covalent bonding vs hydrolysis).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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